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Compound of Interest

Compound Name: D-arabinose-13C-2

Cat. No.: B12396930

For researchers, scientists, and drug development professionals, the proper handling of
isotopically labeled compounds like D-arabinose-13C-2 is paramount for laboratory safety and
experimental integrity. This guide provides a comprehensive overview of the necessary
personal protective equipment (PPE), operational procedures, and disposal plans.

Physical and Chemical Properties

A summary of the key physical and chemical properties of D-arabinose is provided in the table
below. While this data primarily pertains to the unlabeled compound, it offers valuable insight
for handling its isotopically labeled counterpart.
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Property Value Source
White to almost white

Appearance _ [1][2]
crystalline powder

Odor Odorless [1][3]

Molecular Formula CsH100s [2][4]

Molecular Weight 150.13 g/mol [2][4]

Melting Point 152 - 165 °C [1][3]

N Soluble in water and glycerol,

Solubility _ [1]

Insoluble in alcohol or ether
- Stable under normal
Stability [3]

temperatures and pressures

Incompatibilities

Strong oxidizing agents

[1]3]

Personal Protective Equipment (PPE)

When handling D-arabinose-13C-2, a comprehensive approach to personal protection is

essential. The following table outlines the recommended PPE.
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Body Part Recommended Protection Standard/Specification
Tightly fitting safety goggles )
o _ Conforming to EN 166 (EU) or
Eyes/Face with side-shields or a face
. NIOSH (US)[5].
shield.
Laboratory coat, long pants,
and closed-toe shoes.
Skin Fire/flame resistant and General laboratory practice[6].
impervious clothing should be
worn.
] ] Remove and wash hands
Chemical-resistant gloves ) ) )
Hands immediately after contact with

(e.g., nitrile).

the chemical[7].

Respiratory

A full-face respirator is
recommended if exposure
limits are exceeded or if
irritation is experienced. Use in
a well-ventilated area is

crucial.

Follows OSHA 29 CFR
1910.134 and ANSI Z88.2 or
European Standard EN 149[3].

Operational and Disposal Plans

A systematic workflow for handling and disposing of D-arabinose-13C-2 ensures minimal risk

and compliance with safety regulations.

Handling and Storage Workflow

The following diagram illustrates the key steps for the safe handling and storage of D-

arabinose-13C-2.
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Workflow for Handling and Storage of D-arabinose-13C-2
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Handling and Storage Workflow
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Step-by-Step Handling Procedures

o Preparation: Before handling the compound, ensure you are in a well-ventilated area,
preferably within a fume hood. Don all required personal protective equipment.

e Handling:
o Minimize dust generation and accumulation[3].
o Avoid contact with eyes, skin, and clothing[3].
o Avoid ingestion and inhalation[3].

o Storage: Store the compound at room temperature in a dry, well-ventilated place, away from
light and moisture. Keep the container tightly closed[8].

Accidental Release Measures

In the event of a spill, follow these steps:
e Evacuate personnel to a safe area.

o Ensure adequate ventilation.

¢ Avoid dust formation[5].

e Vacuum or sweep up the material and place it into a suitable, closed container for
disposal[3].

o Prevent further leakage or spillage if it is safe to do so[5]. Do not let the chemical enter
drains[3][5].

Disposal Plan

Proper disposal of D-arabinose-13C-2 and any contaminated materials is critical.

o Waste Characterization: Although D-arabinose is generally considered non-hazardous, the
introduction of the 13C isotope does not alter its chemical reactivity in a way that would
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typically reclassify it as hazardous waste. However, institutional policies for isotopically
labeled compounds must be followed.

o Disposal Method:
o Offer surplus and non-recyclable solutions to a licensed disposal company|8].
o Dispose of the material in a manner consistent with federal, state, and local regulations|[3].
o Contaminated packaging should be handled in the same way as the substance itself[9].

The following diagram outlines the decision-making process for the disposal of D-arabinose-
13C-2 waste.
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Disposal Plan for D-arabinose-13C-2 Waste
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Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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